Benzoic acid, 4-[(2S)-oxiranylmethoxy]-, methyl ester

• CAS No.: 154872-58-9
• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• IUPAC Name: methyl 4-[[(2S)-oxiran-2-yl]methoxy]benzoate
• InChI: InChI=1S/C11H12O4/c1-13-11(12)8-2-4-9(5-3-8)14-6-10-7-15-10/h2-5,10H,6-7H2,1H3/t10-/m1/s1
• InChI Key: GVMPCQYYYYFGMV-SNVBAGLBSA-N
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)OC[C@@H]2CO2
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OCC2CO2

Description

Benzoic acid, 4-[(2S)-oxiranylmethoxy]-, methyl ester is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 15.2 gm (0.1 mole) of methyl 4-hydroxybenzoate, 27.6 gm (0.2 mole) potassium carbonate and 31 mL (0.4 mole) epichlorohydrin in 250 mL acetone was heated to reflux for 24 hours. The reaction medium was then filtered and evaporated. The residue was taken up in 100 mL toluene and washed with 100 mL 1.0N NaOH and 2×100 mL water. The toluene phase was then dried over magnesium sulfate and evaporated to provide the crude product as an oil. Purification was effected by vacuum distillation (66°-67°; 75 u pressure) and provided 14 gm (67%) of a clear oil when gradually crystallized at room temperature: mp 54°-55° C. The NMR and IR spectra and elemental analysis data were consistent with the assigned structure.